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Compound of Interest

Compound Name: AcLys-PABC-VC-Aur0101

Cat. No.: B11930063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of AcLys-PABC-VC-Aur0101, a potent agent-linker conjugate used in the

development of Antibody-Drug Conjugates (ADCs). Given its cytotoxic nature as an auristatin

derivative, adherence to strict safety protocols is paramount to ensure personnel safety and

environmental protection.

AcLys-PABC-VC-Aur0101 is a component of ADCs, which are designed to be highly potent

against cancer cells. The auristatin payload, Aur0101, is a microtubule inhibitor, making the

conjugate cytotoxic.[1] Therefore, all waste containing this compound must be treated as

hazardous cytotoxic waste.

Key Safety and Handling Information
Proper handling is the first step in ensuring safe disposal. The following table summarizes key

handling and storage information gleaned from supplier data.
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Parameter Guideline Source

Storage Temperature

Store at -20°C for up to 1

month or -80°C for up to 6

months.

MedChemExpress

Storage Conditions

Store under nitrogen in a

sealed container, protected

from light and moisture.

InvivoChem[2]

Solubility Soluble in DMSO.[3] MedChemExpress[1]

Personal Protective Equipment

(PPE)

Always wear appropriate PPE,

including a lab coat, safety

goggles, and chemical-

resistant gloves.

General Laboratory Best

Practices

Disposal Protocol: A Step-by-Step Guide
The following protocol is a general guideline based on best practices for the disposal of potent

cytotoxic compounds. It is imperative to consult and follow your institution's specific

Environmental Health and Safety (EHS) guidelines and all local, state, and federal regulations.

Step 1: Inactivation of AcLys-PABC-VC-Aur0101 Waste

All liquid and solid waste contaminated with AcLys-PABC-VC-Aur0101 should be chemically

inactivated before disposal. A common method for inactivating cytotoxic compounds is through

chemical degradation.

Materials:

1 M Sodium Hydroxide (NaOH)

1 M Sodium Hypochlorite (NaOCl, bleach)

Appropriate sealed, labeled, and chemical-resistant waste containers

Personal Protective Equipment (PPE)
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Procedure:

Segregate Waste: Collect all waste contaminated with AcLys-PABC-VC-Aur0101, including

unused solutions, contaminated labware (e.g., pipette tips, tubes), and PPE, in a designated

and clearly labeled hazardous waste container.

Liquid Waste Inactivation:

For aqueous waste streams containing the compound, add 1 M NaOH to adjust the pH to

≥ 12.

Slowly add an equal volume of 1 M NaOCl to the basic solution.

Allow the mixture to react for at least 12 hours to ensure complete degradation of the

cytotoxic payload.

Solid Waste Inactivation:

Solid waste, such as contaminated vials and lab supplies, should be immersed in the

inactivation solution (1:1 mixture of 1 M NaOH and 1 M NaOCl) for at least 12 hours.

Neutralization: After the inactivation period, neutralize the solution with a suitable acid (e.g.,

hydrochloric acid) to a pH between 6 and 8 before final disposal.

Step 2: Packaging and Labeling

Containerize: Place the treated and neutralized waste into a robust, leak-proof hazardous

waste container.

Labeling: Clearly label the container with the following information:

"Hazardous Waste: Cytotoxic Chemicals"

Contents: "Inactivated AcLys-PABC-VC-Aur0101"

Date of generation

Your name, department, and contact information
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Step 3: Final Disposal

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the pickup and final disposal of the hazardous waste.

Documentation: Maintain a record of the disposal process, including the date, method of

inactivation, and the amount of waste generated.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the safe disposal

of AcLys-PABC-VC-Aur0101.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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